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Compound of Interest

Compound Name: Phoratoxon

Cat. No.: B113761 Get Quote

Application Note
Introduction
Phorate is a potent organophosphate insecticide and acaricide used to control a wide range of

agricultural pests. Following application, phorate is metabolized or degraded in the

environment to several more toxic compounds, including its oxygen analog, phorate oxon.

Phorate oxon is a direct inhibitor of acetylcholinesterase, an enzyme critical for nerve function

in both insects and mammals. Due to its toxicity, regulatory bodies worldwide have established

maximum residue limits (MRLs) for phorate and its metabolites in various food commodities.

Accurate monitoring of phorate oxon residues is therefore essential to ensure food safety and

compliance with these regulations. This requires the use of high-purity, certified analytical

standards. This document provides a comprehensive guide for researchers, scientists, and

drug development professionals on the procurement, handling, and application of phorate oxon

analytical standards for the quantitative analysis of this compound in various matrices.

Chemical Properties
A summary of the key chemical properties of phorate oxon is presented in the table below.
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Property Value

Chemical Name
O,O-Diethyl S-(ethylthiomethyl)

phosphorothioate

Synonyms
Phorate oxygen analog, Phoratoxon, Thimet

oxon

CAS Number 2600-69-3[1]

Molecular Formula C₇H₁₇O₃PS₂[1]

Molecular Weight 244.31 g/mol [1]

Appearance Colorless to pale yellow liquid

Solubility
Soluble in most organic solvents such as

acetonitrile, methanol, and toluene.

Purchasing and Receiving
Phorate oxon analytical standards are available from several reputable chemical suppliers.

When purchasing, it is crucial to obtain a standard from a vendor that provides a

comprehensive Certificate of Analysis (CoA). The CoA is a critical document that verifies the

identity, purity, and concentration of the standard.

Upon receipt, the analytical standard should be immediately inspected for any damage to the

packaging or vial. The information on the product label should be cross-referenced with the

purchase order and the CoA to ensure the correct material has been received. Any

discrepancies should be reported to the supplier immediately.

Data Presentation: Certificate of Analysis
The Certificate of Analysis is a fundamental document that provides certified data on the quality

and purity of the analytical standard. The following table summarizes the typical quantitative

data provided in a CoA for a phorate oxon analytical standard.
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Parameter Specification Result Method

Product Name
Phorate Oxon

Analytical Standard
- -

Lot Number [Example: 123-45A] - -

CAS Number 2600-69-3 Conforms -

Molecular Formula C₇H₁₇O₃PS₂ Conforms -

Molecular Weight 244.31 Conforms -

Purity (as is) ≥ 98.0% 99.2% HPLC-DAD

Concentration (if in

solution)

[Example: 100 µg/mL

(± 5%)]
101.5 µg/mL Gravimetric/HPLC

Solvent (if in solution) [Example: Acetonitrile] - -

Identity Conforms to structure Conforms ¹H-NMR, MS

Water Content ≤ 0.5% 0.12% Karl Fischer Titration

Residual Solvents
[Solvent specific

limits]
< 0.01% (Methanol) GC-HS

Date of Manufacture [Date] - -

Expiry Date [Date] - -

Storage Condition -20°C - -

Experimental Protocols
The following protocols describe the preparation of standard solutions and the analysis of

phorate oxon in a vegetable matrix using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).

Protocol 1: Preparation of Standard Solutions
Materials:
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Phorate oxon analytical standard (neat or in solution)

Acetonitrile (HPLC or LC-MS grade)

Volumetric flasks (Class A)

Calibrated micropipettes

Procedure:

Stock Standard Solution (if starting from neat standard):

Accurately weigh approximately 10 mg of the neat phorate oxon analytical standard into a

10 mL volumetric flask.

Dissolve the standard in acetonitrile and bring the volume to the mark. This will result in a

stock solution of approximately 1000 µg/mL.

Store the stock solution at -20°C in an amber vial.

Working Standard Solutions:

Prepare a series of working standard solutions by serially diluting the stock solution with

acetonitrile.

For a calibration curve ranging from 1 to 100 ng/mL, typical dilutions might be 100, 50, 20,

10, 5, 2, and 1 ng/mL.

These working standards should be prepared fresh daily or as stability data permits.

Protocol 2: Sample Preparation using QuEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe)
Materials:

Homogenized vegetable sample (e.g., spinach, lettuce)

Acetonitrile (containing 1% acetic acid)
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Anhydrous magnesium sulfate (MgSO₄)

Sodium acetate (NaOAc)

Primary secondary amine (PSA) sorbent

C18 sorbent

Centrifuge tubes (50 mL and 2 mL)

Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized vegetable sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile (containing 1% acetic acid).

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaOAc.

Immediately cap and vortex for 1 minute.

Centrifuge at ≥ 4000 rpm for 5 minutes.

Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube

containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

The resulting supernatant is the final extract, ready for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis
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Instrumentation:

Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

LC Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient:

0-1 min: 5% B

1-8 min: 5% to 95% B

8-10 min: 95% B

10.1-12 min: 5% B

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Conditions (Positive ESI Mode):

Ion Source Temperature: 150°C

Desolvation Temperature: 400°C

Capillary Voltage: 3.0 kV

Multiple Reaction Monitoring (MRM) Transitions:
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Phorate Oxon:

Precursor Ion (m/z): 245.1

Product Ion 1 (Quantifier, m/z): 119.1

Product Ion 2 (Qualifier, m/z): 91.1

Collision Energy (eV): [Optimize for specific instrument]

Dwell Time (s): [Optimize for specific instrument]

Data Analysis:

Construct a calibration curve by plotting the peak area of the quantifier ion against the

concentration of the working standards.

Perform a linear regression analysis to determine the equation of the line and the correlation

coefficient (r²), which should be ≥ 0.99.

Quantify the concentration of phorate oxon in the sample extracts by interpolating their peak

areas from the calibration curve.

Confirm the identity of phorate oxon by ensuring the retention time matches that of the

standard and the ratio of the quantifier to qualifier ion is within an acceptable tolerance (e.g.,

±20%) of the average ratio in the standards.

Mandatory Visualizations
Caption: Workflow for Purchasing and Receiving Phorate Oxon Analytical Standard.

Caption: Experimental Workflow for Phorate Oxon Analysis in Vegetables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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